N-(4-ethylphenyl)-2-(2-methylphenoxy)acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C17H19NO2/c1-3-14-8-10-15(11-9-14)18-17(19)12-20-16-7-5-4-6-13(16)2/h4-11H,3,12H2,1-2H3,(H,18,19)
• InChI Key: XVRJFRUPDXHBAU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)COC2=CC=CC=C2C
• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol

Description

N-(4-ethylphenyl)-2-(2-methylphenoxy)acetamide, also known as etofenamate, is a nonsteroidal anti-inflammatory drug (NSAID) that is commonly used in the field of scientific research. It is a white, crystalline powder that is soluble in both water and organic solvents. Etofenamate is known for its analgesic, anti-inflammatory, and antipyretic properties, which make it a valuable tool for studying various biological processes.

Scientific Research Applications

Chemoselective Acetylation and Synthesis Processes

N-(4-ethylphenyl)-2-(2-methylphenoxy)acetamide and its derivatives are involved in chemoselective acetylation processes critical for the synthesis of certain pharmaceutical compounds. For example, chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, a precursor for antimalarial drugs, uses specific catalysts and acyl donors for its synthesis, indicating the importance of precise chemical modifications in drug development (Magadum & Yadav, 2018).

Pharmacological Assessments

Research into novel acetamide derivatives, including structures similar to this compound, has shown potential in cytotoxic, anti-inflammatory, analgesic, and antipyretic applications. These compounds, synthesized through multi-step reactions, have been evaluated for their therapeutic effects, showing significant activities comparable with standard drugs due to specific functional groups in their structures (Rani, Pal, Hegde, & Hashim, 2016).

Comparative Metabolism Studies

Metabolism studies of chloroacetamide herbicides and their metabolites in human and rat liver microsomes provide insights into the metabolic pathways and potential toxicological profiles of related compounds, including those structurally related to this compound. Such studies contribute to understanding the environmental impact and health risks of these chemicals (Coleman, Linderman, Hodgson, & Rose, 2000).

Potential Anticancer and Analgesic Agents

The synthesis and pharmacological evaluation of 2-(substituted phenoxy) acetamide derivatives highlight the potential of these compounds as anticancer, anti-inflammatory, and analgesic agents. Certain derivatives have shown promising activity against specific cancer cell lines and in reducing inflammation and pain, indicating their therapeutic potential (Rani, Pal, Hegde, & Hashim, 2014).